2-((difluoromethyl)sulfonyl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfonyl)-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H15F2N3O3S2/c18-17(19)27(24,25)15-4-2-1-3-13(15)16(23)20-7-9-22-8-5-14(21-22)12-6-10-26-11-12/h1-6,8,10-11,17H,7,9H2,(H,20,23)
• InChI Key: SIONTBGHUOOUSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCN2C=CC(=N2)C3=CSC=C3)S(=O)(=O)C(F)F
• Molecular Formula: C17H15F2N3O3S2
• Molecular Weight: 411.5 g/mol

Description

2-((difluoromethyl)sulfonyl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H15F2N3O3S2 and its molecular weight is 411.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research involving compounds similar to 2-((difluoromethyl)sulfonyl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide focuses on their synthesis and characterization. For example, the study of the synthesis and characterization of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzene sulfonamide involved examining the effects of the amount of base, solvent, reaction temperature, and time on the yield of the product (Zhang Peng-yun, 2013).

Potential Therapeutic Agents

A series of novel celecoxib derivatives showed potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. Notably, one compound exhibited significant anti-inflammatory and analgesic activities without causing tissue damage, suggesting its potential as a therapeutic agent (Ş. Küçükgüzel et al., 2013).

Antimicrobial and Antiproliferative Activities

Compounds with a thiophenyl structure have been synthesized and tested for various biological activities. For instance, thiophenylhydrazonoacetates were used in heterocyclic synthesis to produce derivatives with potential biological significance (R. Mohareb et al., 2004). Another study synthesized pyrazole-sulfonamide derivatives and assessed their antiproliferative activities against cancer cell lines, finding some compounds with promising broad-spectrum antitumor activity (Samet Mert et al., 2014).

Green Chemistry Approaches

A green approach for synthesizing thiophenyl pyrazoles and isoxazoles adopted 1,3-dipolar cycloaddition methodology. These compounds showed potential antibacterial and antifungal activities, highlighting the importance of environmentally friendly synthesis methods in discovering new bioactive molecules (D. Sowmya et al., 2018).